Benzo[1,3]dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine

Specification

• CAS No.: 418774-45-5
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(2-methoxyphenyl)methyl]methanamine
• Standard InChI: InChI=1S/C16H17NO3/c1-18-14-5-3-2-4-13(14)10-17-9-12-6-7-15-16(8-12)20-11-19-15/h2-8,17H,9-11H2,1H3
• Standard InChI Key: MOXFWQPWQPWGMU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CNCC2=CC3=C(C=C2)OCO3
• Canonical SMILES: COC1=CC=CC=C1CNCC2=CC3=C(C=C2)OCO3

Introduction

Benzodioxol-5-ylmethyl-(2-methoxy-benzyl)-amine is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biological research. Its unique structure, which includes a benzodioxole moiety and a methoxy-benzyl amine group, contributes to its potential biological activities and therapeutic applications.

Synthesis and Chemical Reactivity

The synthesis of Benzodioxol-5-ylmethyl-(2-methoxy-benzyl)-amine typically involves reactions between benzodioxol-5-ylmethanol and various acyl chlorides under controlled conditions, often using solvents like tetrahydrofuran and dichloromethane. The compound's amine group can undergo acylation reactions, while the methoxy group can participate in nucleophilic substitutions.

Biological Activities and Potential Applications

Research indicates that Benzodioxol-5-ylmethyl-(2-methoxy-benzyl)-amine exhibits significant biological activities, particularly in modulating neurotransmitter systems. It may influence serotonin and dopamine pathways, making it a candidate for further investigation in the treatment of neurological disorders.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
Benzodioxol-5-ylmethyl-benzyl-amine	C15H15NO2	Lacks the methoxy group
Benzodioxol-5-ylmethyl-(3-methoxy-benzyl)-amine hydrochloride	Not specified	Different methoxy position
Benzodioxol-5-ylmethyl-(2-methoxy-ethyl)-amine	C11H15NO3	Shorter alkyl chain

Research Findings and Future Directions

Studies have shown that Benzodioxol-5-ylmethyl-(2-methoxy-benzyl)-amine may modulate serotonin receptors, which are vital in mood regulation and anxiety disorders. Further research is needed to fully explore its pharmacodynamics and pharmacokinetics, as well as its potential therapeutic applications.